Cas no 61337-93-7 (1-methyl-3-phenyl-1,4-diazepane)

1-Methyl-3-phenyl-1,4-diazepane is a diazepane derivative characterized by its seven-membered heterocyclic ring structure incorporating two nitrogen atoms. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for bioactive molecules. The presence of both methyl and phenyl substituents enhances its versatility in synthetic applications, enabling modifications for structure-activity relationship studies. Its rigid yet flexible ring system may contribute to selective binding interactions with biological targets, making it a valuable intermediate in the development of CNS-active compounds or enzyme inhibitors. The compound's stability and synthetic accessibility further support its utility in exploratory drug discovery efforts.

1-methyl-3-phenyl-1,4-diazepane structure

61337-93-7 structure

Product Name:1-methyl-3-phenyl-1,4-diazepane

CAS No:61337-93-7

MF:C₁₂H₁₈N₂

MW:190.284722805023

MDL:MFCD19285536

CID:483449

PubChem ID:64859424

Update Time:2025-06-06

1-methyl-3-phenyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- 1H-1,4-Diazepine, hexahydro-1-methyl-3-phenyl-
- 1-methyl-3-phenyl-1,4-diazepane
- AKOS014188647
- CS-0300869
- DTXSID40734817
- EN300-204114
- SCHEMBL7409899
- 61337-93-7
- MDL： MFCD19285536
- Inchi： 1S/C12H18N2/c1-14-9-5-8-13-12(10-14)11-6-3-2-4-7-11/h2-4,6-7,12-13H,5,8-10H2,1H3
- InChI Key： WXGAOXOYHDIOCF-UHFFFAOYSA-N
- SMILES： N1(C)CCCNC(C2C=CC=CC=2)C1

Computed Properties

Exact Mass: 190.14714
Monoisotopic Mass: 190.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 15.3Å²

Experimental Properties

PSA: 15.27

1-methyl-3-phenyl-1,4-diazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-204114-0.05g	1-methyl-3-phenyl-1,4-diazepane	61337-93-7	0.05g	$660.0	2023-09-16
Enamine	EN300-204114-0.1g	1-methyl-3-phenyl-1,4-diazepane	61337-93-7	0.1g	$691.0	2023-09-16
Enamine	EN300-204114-0.25g	1-methyl-3-phenyl-1,4-diazepane	61337-93-7	0.25g	$723.0	2023-09-16
Enamine	EN300-204114-0.5g	1-methyl-3-phenyl-1,4-diazepane	61337-93-7	0.5g	$754.0	2023-09-16
Enamine	EN300-204114-1.0g	1-methyl-3-phenyl-1,4-diazepane	61337-93-7	1g	$785.0	2023-05-24
Enamine	EN300-204114-2.5g	1-methyl-3-phenyl-1,4-diazepane	61337-93-7	2.5g	$1539.0	2023-09-16
Enamine	EN300-204114-5.0g	1-methyl-3-phenyl-1,4-diazepane	61337-93-7	5g	$2277.0	2023-05-24
Enamine	EN300-204114-10.0g	1-methyl-3-phenyl-1,4-diazepane	61337-93-7	10g	$3376.0	2023-05-24
Enamine	EN300-204114-1g	1-methyl-3-phenyl-1,4-diazepane	61337-93-7	1g	$785.0	2023-09-16
Enamine	EN300-204114-5g	1-methyl-3-phenyl-1,4-diazepane	61337-93-7	5g	$2277.0	2023-09-16